Cas no 62255-38-3 (2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester)

2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester structure
62255-38-3 structure
Product Name:2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester
CAS No:62255-38-3
MF:C17H28O3
MW:280.402425765991
CID:452287
PubChem ID:71388250
Update Time:2025-04-19

2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester
    • ethyl 3,7-dimethyl-9-(oxolan-2-yl)nona-2,4-dienoate
    • DTXSID20810325
    • 62255-38-3
    • Inchi: 1S/C17H28O3/c1-4-19-17(18)13-15(3)8-5-7-14(2)10-11-16-9-6-12-20-16/h5,8,13-14,16H,4,6-7,9-12H2,1-3H3
    • InChI Key: UPSQVCDVZIXCFM-UHFFFAOYSA-N
    • SMILES: O1CCCC1CCC(C)CC=CC(=CC(=O)OCC)C

Computed Properties

  • Exact Mass: 280.20394
  • Monoisotopic Mass: 280.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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